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Cat. No.: B8640960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
WAY-166818 is a potent and highly selective agonist for Estrogen Receptor β (ERβ), a key

target in neuroprotective research. While direct and detailed studies on WAY-166818's

neuroprotective effects are limited in publicly available literature, the broader class of selective

ERβ agonists has demonstrated significant promise in mitigating neuronal damage in a variety

of preclinical models. This guide synthesizes the available information on WAY-166818 and

extrapolates potential neuroprotective mechanisms and experimental approaches based on

studies of analogous selective ERβ agonists. The activation of ERβ is linked to the modulation

of critical signaling pathways involved in neuronal survival, anti-inflammatory responses, and

antioxidant defense. This document provides a comprehensive overview of the potential of

WAY-166818 in neuroprotection research, including plausible mechanisms of action,

representative experimental protocols, and the underlying signaling pathways.

Introduction to WAY-166818
WAY-166818, also known as WAY-818, is a synthetic, nonsteroidal compound recognized for

its high affinity and selectivity for ERβ[1]. Its ability to preferentially activate this specific

estrogen receptor subtype makes it a valuable tool for dissecting the physiological roles of ERβ

and exploring its therapeutic potential, particularly in the central nervous system where ERβ is

prominently expressed.
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Chemical Properties of WAY-166818

Property Value

CAS Number 142629-43-4

Alternative Name WAY-818

Class Selective Estrogen Receptor β (ERβ) Agonist

The Role of Estrogen Receptor β in Neuroprotection
A substantial body of evidence supports the neuroprotective role of estrogens, with ERβ

emerging as a key mediator of these effects. Activation of ERβ has been shown to confer

protection in various models of neurological insults, including ischemic stroke, and

neurodegenerative conditions like Parkinson's and Alzheimer's disease[2][3][4][5]. The

neuroprotective effects of ERβ activation are multifaceted, involving the modulation of apoptotic

pathways, reduction of oxidative stress, and attenuation of neuroinflammation.

Putative Neuroprotective Signaling Pathways of
WAY-166818
Based on studies with other selective ERβ agonists, the neuroprotective effects of WAY-
166818 are likely mediated through the activation of several key intracellular signaling

cascades. These pathways are crucial for promoting cell survival and mitigating the detrimental

effects of neuronal injury.
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Animal Model

Induction of Neurological Injury

Treatment

Assessment of Neuroprotection

Rodent Model (e.g., Rat, Mouse)

Middle Cerebral Artery Occlusion (MCAO) for Stroke MPTP/6-OHDA Injection for Parkinson's Disease

WAY-166818 Administration (e.g., i.p., i.v.)

Behavioral Tests (e.g., Rotarod, Morris Water Maze) Histological Analysis (Infarct Volume, Neuronal Loss) Biochemical Markers (e.g., Caspase-3, inflammatory cytokines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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